Cas no 1895362-41-0 (2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine
• CAS No: 1895362-41-0
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5824927
• PubChem ID: 117301586
• Update Time: 2025-06-09

2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine
• 1895362-41-0
• 2-[(2,5-difluoro-4-methylphenyl)methyl]pyrrolidine
• EN300-1758228

• Inchi： 1S/C12H15F2N/c1-8-5-12(14)9(7-11(8)13)6-10-3-2-4-15-10/h5,7,10,15H,2-4,6H2,1H3
• InChI Key： AUZHDPMQGVSKEU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC1CCCN1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine

Introduction to 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine (CAS No. 1895362-41-0)

2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1895362-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of fluoro and methyl substituents on the aromatic ring enhances its chemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The structural framework of 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine consists of a pyrrolidine ring linked to a benzene derivative featuring fluoro and methyl groups. This unique arrangement contributes to its distinct electronic and steric properties, which are critical in determining its interactions with biological targets. The fluoro substituents, in particular, have been widely studied for their ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) receptors. Pyrrolidine derivatives have shown promise as potential GABA receptor modulators due to their ability to interact with specific binding sites on these receptors. The compound 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine is no exception and has been investigated for its potential role in central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of fluoro and methyl groups on the aromatic ring not only enhances its solubility and bioavailability but also improves its binding affinity to biological targets. This makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine with various biological targets. These studies have provided valuable insights into how modifications to the molecular structure can enhance its pharmacological properties. For instance, computational modeling has suggested that introducing additional polar functional groups could further improve its interaction with GABA receptors.

The synthesis of 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms, in particular, necessitates specialized synthetic techniques due to their reactivity and sensitivity. However, recent developments in fluorination chemistry have made it more feasible to incorporate fluoro groups into complex molecular frameworks with greater ease.

From a pharmaceutical perspective, the potential applications of 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine are vast. It has been explored as a potential treatment for various neurological disorders, including anxiety disorders, epilepsy, and sleep disorders. Its ability to modulate GABA receptor activity suggests that it could serve as a basis for developing new drugs that offer improved efficacy and reduced side effects compared to existing treatments.

In addition to its neurological applications, this compound has also shown promise in other therapeutic areas. For example, preclinical studies have indicated that it may have anti-inflammatory properties due to its ability to interact with certain inflammatory pathways. This dual functionality makes it an intriguing candidate for developing combination therapies that address multiple disease mechanisms simultaneously.

The pharmacokinetic properties of 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these processes in detail.

One notable finding from these studies is that the fluoro substituents significantly influence the metabolic stability of the compound. This has important implications for drug design, as metabolic degradation can limit the duration of action and bioavailability of a drug. By carefully selecting fluorinated analogs, researchers can enhance metabolic stability while maintaining or improving biological activity.

The future prospects for 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel drugs based on this promising lead molecule.

In conclusion, 2-(2,5-difluoro-4-methylphenyl)methylpyrrolidine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development，and ongoing studies continue to uncover new possibilities for its use in treating various diseases.